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Compound of Interest

Compound Name: 9,10-Dibutoxyanthracene

Cat. No.: B1632443 Get Quote

Overview of Synthetic Strategies
The synthesis of 9,10-disubstituted anthracenes can be broadly categorized into two main

approaches: direct functionalization of the anthracene core at the reactive 9 and 10 positions,

and construction of the anthracene ring system with pre-installed substituents. This guide

focuses on the former, which includes powerful techniques like transition metal-catalyzed

cross-coupling reactions and classical electrophilic substitutions.
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C-C Bond Forming Reactions

Electrophilic Substitution

Cycloaddition

9,10-Disubstituted
Anthracene Suzuki-Miyaura Coupling

Sonogashira Coupling

Wittig Reaction

Friedel-Crafts Acylation

Diels-Alder Reaction
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1. Reaction Setup
(Reagents, Solvent, Catalyst)

2. Reaction
(Heating, Stirring, Inert Atmosphere)
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(Quenching, Extraction)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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